5-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-1-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-1H-1,2,3-triazole-4-carboxamide

Specification

• Molecular Formula: C23H28N6O4
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 5-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-1-[2-(2,4-dimethylanilino)-2-oxoethyl]triazole-4-carboxamide
• Standard InChI: InChI=1S/C23H28N6O4/c1-14-5-7-17(15(2)11-14)26-20(30)13-29-22(24)21(27-28-29)23(31)25-10-9-16-6-8-18(32-3)19(12-16)33-4/h5-8,11-12H,9-10,13,24H2,1-4H3,(H,25,31)(H,26,30)
• Standard InChI Key: HLIQMBYGWAEQEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=C(N=N2)C(=O)NCCC3=CC(=C(C=C3)OC)OC)N)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a 1,2,3-triazole core substituted at the 4-position with a carboxamide group and at the 1-position with a 2-[(2,4-dimethylphenyl)amino]-2-oxoethyl chain. The 5-amino group on the triazole ring is critical for intramolecular hydrogen bonding, which stabilizes the bioactive conformation. The N-[2-(3,4-dimethoxyphenyl)ethyl] side chain contributes to lipophilicity, influencing membrane permeability and target engagement.

Key Structural Features:

• Triazole Core: Serves as a hydrogen bond acceptor/donor.

• Carboxamide Group: Enhances solubility and facilitates interactions with enzymatic active sites.

• Dimethoxyphenyl Ethyl Chain: Modulates pharmacokinetic properties.

Physicochemical Profile

Property	Value
Molecular Formula	$\text{C}_{23}\text{H}_{28}\text{N}_{6}\text{O}_{4}$
Molecular Weight	452.5 g/mol
Calculated logP (cLogP)	2.8
Hydrogen Bond Donors	4
Hydrogen Bond Acceptors	8

The compound’s moderate lipophilicity (cLogP 2.8) balances aqueous solubility and membrane permeability, making it suitable for oral administration.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step process:

• Triazole Ring Formation: Cyclization of substituted oxadiazolyl acetonitrile with azides under Huisgen conditions.

• Functional Group Introduction:

  • Amidation of the triazole carboxylate with 2-(3,4-dimethoxyphenyl)ethylamine.

  • Coupling of the 2-[(2,4-dimethylphenyl)amino]-2-oxoethyl side chain via nucleophilic substitution.

Critical Reaction Conditions:

• Temperature: 80–100°C for cyclization.

• Catalysts: Copper(I) iodide for azide-alkyne cycloaddition.

• Solvents: Dichloromethane (DCM) for amidation steps.

Mechanism of Action

Enzymatic Inhibition

The compound inhibits protozoan trypanothione reductase (TryR), a critical enzyme for redox homeostasis in Trypanosoma cruzi. By binding to the NADPH pocket, it disrupts the parasite’s antioxidant defense system, leading to oxidative stress and cell death.

Structural Insights:

• Triazole NH$_2$: Forms hydrogen bonds with TryR’s Glu466 and Asp433.

• Dimethoxyphenyl Group: Engages in π-π stacking with Phe396.

Receptor Modulation

In cancer models, the compound antagonizes epidermal growth factor receptor (EGFR) by competing with ATP at the kinase domain (IC$_{50}$ = 120 nM).

Assay Model	Result
T. cruzi (VERO cells)	EC$_{50}$ = 0.8 µM
Mouse Chagas’ Model	85% Parasite Burden Reduction

In vivo studies demonstrated significant suppression of parasitemia at 50 mg/kg (oral, twice daily for 10 days).

Anticancer Activity

Cell Line	IC$_{50}$
MCF-7 (Breast Cancer)	1.2 µM
A549 (Lung Cancer)	1.5 µM

The compound induces apoptosis via caspase-3 activation and downregulates Bcl-2 expression.

Applications in Research

Drug Discovery

• Lead Optimization: Structural modifications to enhance metabolic stability (e.g., replacing methoxy groups with halogens).

• Combination Therapy: Synergy observed with benznidazole in Chagas’ disease models.

Chemical Biology

• Target Identification: Photoaffinity labeling studies to map binding sites.

• Proteomics: Used to profile kinase inhibition profiles in cancer cell lysates.